![molecular formula C17H19NO3 B268245 N-(2-isopropoxyphenyl)-2-phenoxyacetamide](/img/structure/B268245.png)
N-(2-isopropoxyphenyl)-2-phenoxyacetamide
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Overview
Description
N-(2-isopropoxyphenyl)-2-phenoxyacetamide, also known as IPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2-isopropoxyphenyl)-2-phenoxyacetamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2 activity, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. In addition, this compound has been shown to have herbicidal properties in plant models. However, the biochemical and physiological effects of this compound in humans are not fully understood.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-isopropoxyphenyl)-2-phenoxyacetamide is its relatively simple synthesis method, which makes it easy to produce in large quantities. In addition, this compound has been shown to have a wide range of potential applications, making it a versatile compound for laboratory experiments. However, one limitation of this compound is its potential toxicity, which may limit its use in some applications.
Future Directions
There are several future directions for research on N-(2-isopropoxyphenyl)-2-phenoxyacetamide. One area of research is the development of this compound-based drugs for the treatment of pain and inflammation-related disorders. Another area of research is the development of this compound-based herbicides for agricultural applications. In addition, research on the biochemical and physiological effects of this compound in humans is needed to fully understand its potential applications.
Synthesis Methods
N-(2-isopropoxyphenyl)-2-phenoxyacetamide can be synthesized using a simple two-step reaction. The first step involves the reaction of 2-phenoxyacetic acid with thionyl chloride to form 2-phenoxyacetyl chloride. The second step involves the reaction of 2-phenoxyacetyl chloride with 2-isopropoxyaniline to form this compound. The overall reaction is shown below:
Scientific Research Applications
N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. In agriculture, this compound has been shown to have herbicidal properties, making it a potential candidate for the development of herbicides. In material science, this compound has been studied for its potential use as a precursor for the synthesis of novel materials.
properties
Molecular Formula |
C17H19NO3 |
---|---|
Molecular Weight |
285.34 g/mol |
IUPAC Name |
2-phenoxy-N-(2-propan-2-yloxyphenyl)acetamide |
InChI |
InChI=1S/C17H19NO3/c1-13(2)21-16-11-7-6-10-15(16)18-17(19)12-20-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,18,19) |
InChI Key |
YCUVKHKDBZHCPL-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=CC=C1NC(=O)COC2=CC=CC=C2 |
Canonical SMILES |
CC(C)OC1=CC=CC=C1NC(=O)COC2=CC=CC=C2 |
Origin of Product |
United States |
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